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Compound of Interest

Compound Name: 4-Amino-2-methylbutan-2-ol

Cat. No.: B1284179

4-Amino-2-methylbutan-2-ol (CAS No: 26734-08-7) is a bifunctional organic compound
featuring a tertiary alcohol and a primary amine.[1][2][3] Its structure, CsH13NO, consists of a
four-carbon chain with a methyl and a hydroxyl group on carbon 2 (C2), and an amino group on
carbon 4 (C4).[2][4] This arrangement leads to distinct chemical environments for each proton
and carbon atom, which can be unequivocally identified through NMR spectroscopy.
Understanding these spectral features is paramount for confirming its identity, assessing purity,
and studying its interactions in various chemical and biological systems.

For the purpose of this analysis, the protons and carbons are labeled as follows:
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Sample Preparation
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(5-50 mg in 0.6 mL solvent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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